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Compound of Interest

Compound Name: 4-Ethylaniline

Cat. No.: B1216643 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of 4-Ethylaniline are paramount. This guide provides immediate, essential procedural

information to ensure laboratory safety and operational integrity.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure. The following table

summarizes the recommended equipment for handling 4-Ethylaniline.
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PPE Category Recommended Equipment

Eye and Face Protection

Chemical safety goggles or a face shield are

required to prevent eye contact. Standard safety

glasses are not sufficient. All eye and face

protection should comply with OSHA's 29 CFR

1910.133 or European Standard EN166

regulations.[1]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1] Nitrile rubber gloves

are generally recommended for handling

aromatic amines; however, it is crucial to consult

the glove manufacturer's specific chemical

resistance data. A lab coat or chemical-resistant

apron should also be worn.

Respiratory Protection

All work should be conducted in a well-

ventilated area, preferably within a chemical

fume hood.[2] If engineering controls are

insufficient, or for spill cleanup, a NIOSH/MSHA

or European Standard EN 149 approved

respirator with an appropriate cartridge for

organic vapors and particulates should be used.

[1]

Quantitative Data Summary
The following table outlines key quantitative data for 4-Ethylaniline. While no specific

occupational exposure limits (PELs or TLVs) have been established for 4-Ethylaniline, it

should be handled as a toxic substance.[3]
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Property Value

CAS Number 589-16-2[4][5][6][7][8][9]

Molecular Formula C₈H₁₁N[5][6][7][8]

Molecular Weight 121.18 g/mol [5][6][7][8]

Appearance Colorless to pale yellow liquid or solid.[4]

Boiling Point 214-216 °C[6][10][11]

Melting Point -5 °C[6][10][11]

Flash Point 85 °C (185 °F) - closed cup[6]

Specific Gravity 0.970 - 0.975[6][10]

Operational Plan: Safe Handling Protocol
1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational for all manipulations of the compound.

Verify that an eyewash station and safety shower are readily accessible and have been

recently tested.

Keep containers tightly closed in a dry, cool, and well-ventilated place.[5]

Store away from incompatible materials such as acids, strong oxidizing agents, acid

anhydrides, acid chlorides, and chloroformates.[5]

2. Handling the Chemical:

Don the appropriate PPE as detailed in the table above.

Carefully weigh and transfer the chemical within the fume hood to avoid the generation of

dust or aerosols.

Keep the container tightly closed when not in use.[4]
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Avoid inhalation, ingestion, and contact with skin and eyes.[1]

Do not eat, drink, or smoke when using this product.[10]

Wash hands thoroughly after handling.[2]

3. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing and shoes. Flush skin with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops.

[1]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek immediate medical aid.[1]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person. Seek immediate medical aid.[1]

Spill: For minor spills, absorb with an inert material (e.g., dry sand or earth) and place it into

a chemical waste container.[4] For major spills, evacuate the area and alert emergency

responders.[2]

Disposal Plan
The disposal of 4-Ethylaniline and its contaminated materials must be handled as hazardous

waste.

1. Waste Segregation and Collection:

Collect all waste containing 4-Ethylaniline separately from other waste streams.

Use only approved, chemically resistant containers for waste collection (e.g., high-density

polyethylene - HDPE).

Ensure containers are in good condition and have a secure, leak-proof lid.
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2. Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "4-
Ethylaniline," and the approximate concentration and quantity.

3. Storage:

Store waste containers in a designated and secure satellite accumulation area.

The storage area should be cool, dry, and well-ventilated, away from sources of ignition.[4]

4. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup.

Disposal must be conducted at an approved waste disposal plant.[5][10] This may involve

incineration in a licensed apparatus after admixture with a suitable combustible material or

burial in a licensed landfill.[2]

Experimental Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1216643?utm_src=pdf-body
https://www.benchchem.com/product/b1216643?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/4-ethylaniline-dic5365.html
https://www.fishersci.com/store/msds?partNumber=AC118060025&countryCode=US&language=en
https://www.tcichemicals.com/IN/en/p/E0061
https://datasheets.scbt.com/sc-238838.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Waste Management

Disposal

Don Appropriate PPE

Set Up in Fume Hood

Gather Materials

Weigh/Transfer Chemical

Perform Experiment

Record Observations

Decontaminate Glassware

Segregate Waste

Label Waste Container

Store in Designated Area

Contact EHS/Contractor

Arrange for Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 4-Ethylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1216643?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

